Selenomethionine Se-75

• CAS RN: 7246-06-2
• Molecular Formula: C5H11NO2Se
• Molecular Weight: 192.07 g/mol
• IUPAC Name: (2S)-2-amino-4-methyl(75Se)selanylbutanoic acid
• InChI: InChI=1S/C5H11NO2Se/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1/i9-4
• InChI Key: RJFAYQIBOAGBLC-ZEMBQCNESA-N
• Isomeric SMILES: C[75Se]CC[C@@H](C(=O)O)N
• SMILES: C[Se]CCC(C(=O)O)N
• sequence: X

Description

DL-selenomethionine se-75 is a radioactive agent used as a diagnostic aid. It is a selenium (Se) analogue of methionine in which sulfur is replaced with the trace element selenium. Selenomethionine (SeMet) can incorporate into proteins in place of methionine with no effects on protein structure and function, providing a mechanism for reversible Se storage in organs and tissues.

Synthesis Analysis

The synthesis of D- and L-selenomethionine labeled with 82Se and three deuteriums at Se-methyl group (D- and L-[2H3, 82Se]selenomethionine) was described. D- And L-[2H3, 82Se]selenomethionine were prepared by condensation of ®- and (S)-2-amino-4-bromobutyric acid with lithium [2H 3, 82Se]methaneselenolate, which was prepared from metal 82Se and [2H3]methyl iodide.

Molecular Structure Analysis

The chemical formula of DL-selenomethionine se-75 is C5H11NO2Se. It belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom.

Chemical Reactions Analysis

The metabolism of lipoprotein-apoprotein was examined in four subjects with normal lipid metabolism and in one subject with type II hyperlipemia by means of isotopic tracer methodology. Studies were performed after intravenous injection of a radioactive amino acid precursor for apoprotein synthesis (75Se-selenomethionine), in both the basal state and following the acute injection of intravenous heparin.

Physical And Chemical Properties Analysis

Selenium is an essential trace element. In nature, selenium is found in ore minerals, partially substituting sulfur. Selenium can exist as multiple allotropes that is, it can exist in essentially different molecular forms with varying physical properties.

Mechanism of Action

In vivo, selenomethionine plays an essential role in acting as an antioxidant, where it depletes reactive oxygen species (ROS) and aids in the formation and recycling of glutathione, another important antioxidant.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute inhalation toxicity - dusts and mists, and specific target organ toxicity - (repeated exposure). The target organs include the liver.

Future Directions

Much of the research on SeMet has centered around thyroid disease, cancer, and heart disease prevention. It also has been studied for its role in mental health and how it may prevent cognitive decline. These studies provide plenty of opportunities for future research in the fields of nutrition, aging, health, and redox biology.